Cas no 403835-84-7 (N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide)

N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide is a specialized chemical compound featuring a trifluoromethylphenyl group and an imidazoline-derived sulfanylacetamide moiety. Its structural design confers notable reactivity and selectivity, making it valuable in agrochemical and pharmaceutical research. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the imidazoline ring contributes to potential biological activity. This compound is particularly useful in the synthesis of herbicidal or fungicidal agents due to its ability to interact with specific enzymatic targets. Its well-defined molecular architecture ensures consistent performance in synthetic applications, offering researchers a reliable intermediate for developing novel active ingredients.

N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide structure

403835-84-7 structure

Product Name:N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide

CAS No:403835-84-7

MF:C₁₂H₁₁ClF₃N₃OS

MW:337.75

MDL:MFCD03485634

CID:5081622

PubChem ID:2367356

Update Time:2025-05-20

N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-[2-Chloro-5-(trifluoromethyl)phenyl]-2-[(4,5-dihydro-1H-imidazol-2-yl)thio]acetamide
- N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide
- MDL： MFCD03485634
- Inchi： 1S/C12H11ClF3N3OS/c13-8-2-1-7(12(14,15)16)5-9(8)19-10(20)6-21-11-17-3-4-18-11/h1-2,5H,3-4,6H2,(H,17,18)(H,19,20)
- InChI Key： XJHNQMLTWSMBFA-UHFFFAOYSA-N
- SMILES： C1CN=C(N1)SCC(NC1=CC(C(F)(F)F)=CC=C1Cl)=O

N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28221329-0.05g	N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide	403835-84-7	95.0%	0.05g	$512.0	2025-03-19
Enamine	EN300-28221329-0.1g	N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide	403835-84-7	95.0%	0.1g	$617.0	2025-03-19
1PlusChem	1P028A90-50mg	N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide	403835-84-7	90%	50mg	$695.00	2024-05-03
1PlusChem	1P028A90-100mg	N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide	403835-84-7	90%	100mg	$825.00	2024-05-03
Aaron	AR028AHC-50mg	N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide	403835-84-7	90%	50mg	$729.00	2023-12-15
Aaron	AR028AHC-100mg	N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide	403835-84-7	90%	100mg	$874.00	2023-12-15

N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide

Comprehensive Overview of N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide (CAS No. 403835-84-7)

N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide, identified by its CAS No. 403835-84-7, is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloro-trifluoromethylphenyl moiety with a 4,5-dihydro-1H-imidazol-2-ylsulfanyl group, making it a subject of interest for scientists exploring novel bioactive molecules. Its sulfanylacetamide backbone is particularly noteworthy for its potential in modulating biological pathways.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, traits highly valued in drug discovery. Researchers frequently search for "CAS 403835-84-7 applications" or "synthesis of N-2-chloro-5-(trifluoromethyl)phenyl derivatives," reflecting the compound's relevance in medicinal chemistry. The presence of the imidazole ring further broadens its utility, as this heterocycle is a common pharmacophore in FDA-approved drugs targeting inflammation and infectious diseases.

From a synthetic chemistry perspective, N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide exemplifies modern trends in green chemistry. Laboratories are increasingly optimizing its production to minimize hazardous byproducts, aligning with global sustainability goals. Queries like "eco-friendly synthesis of CAS 403835-84-7" highlight this shift. Additionally, computational studies leveraging AI-driven molecular modeling are being employed to predict its interactions with biological targets, a hot topic in cheminformatics forums.

The compound’s physicochemical properties, such as solubility and LogP, are critical for formulation scientists. Discussions around "403835-84-7 solubility enhancement" or "delivery systems for sulfanylacetamide derivatives" are common in pharmaceutical forums. These parameters influence its bioavailability, a key consideration in preclinical development. Moreover, patents analyzing its structure-activity relationships (SAR) suggest potential in designing next-generation enzyme inhibitors.

Beyond pharmaceuticals, CAS 403835-84-7 has garnered attention in material science. Its trifluoromethyl group contributes to thermal stability, making it a candidate for high-performance polymers. Searches for "403835-84-7 in material coatings" indicate cross-disciplinary interest. However, handling requires adherence to standard laboratory safety protocols, as with all fine chemicals.

In summary, N-2-chloro-5-(trifluoromethyl)phenyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide represents a versatile scaffold bridging multiple scientific domains. Its CAS No. 403835-84-7 serves as a gateway for researchers exploring heterocyclic chemistry, drug design, and sustainable synthesis. As innovation accelerates, this compound will likely remain a focal point in both academic and industrial R&D pipelines.